![molecular formula C25H21N3O B2484543 3,4-dimethyl-N,2-diphenylpyrrolo[1,2-a]benzimidazole-1-carboxamide CAS No. 539807-99-3](/img/structure/B2484543.png)
3,4-dimethyl-N,2-diphenylpyrrolo[1,2-a]benzimidazole-1-carboxamide
Description
3,4-dimethyl-N,2-diphenylpyrrolo[1,2-a]benzimidazole-1-carboxamide, also known as DPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPPB is a heterocyclic compound that belongs to the benzimidazole family and has a pyrrolo ring fused to it. In
Scientific Research Applications
Antibacterial and Antifungal Activities
Pyrazolines, including derivatives like the compound , have garnered interest due to their confirmed biological and pharmacological activities. Reports suggest that pyrazolines exhibit antibacterial properties . Additionally, some studies have indicated antifungal effects . These activities make them promising candidates for further investigation in the context of infectious diseases.
Antioxidant Properties
Oxidative stress plays a crucial role in various diseases. Pyrazolines, including the compound , have been investigated for their antioxidant activities. These compounds may help counteract free radicals and reactive oxygen species (ROS) that contribute to cellular damage . Assessing the antioxidant potential of this compound could provide valuable insights.
Neurotoxicity and Acetylcholinesterase Inhibition
Acetylcholinesterase (AchE) is a critical enzyme involved in neurotransmission. Inhibition of AchE can lead to behavioral changes and impaired movement. The compound “3,4-dimethyl-N,2-diphenyl-4H-pyrrolo[1,2-a]benzimidazole-1-carboxamide” could potentially affect AchE activity in the nervous system . Investigating its impact on AchE and associated behavioral parameters would be informative.
Molecular Simulation Studies
In silico studies can provide insights into the binding interactions of compounds. A molecular simulation study revealed that compound 13 (a pyrazoline derivative) exhibited potent in vitro antipromastigote activity. It interacted favorably with the active site of LmPTR1, a potential drug target . Such computational analyses enhance our understanding of the compound’s mechanisms.
CDK2 Inhibition for Cancer Treatment
Although not directly related to the compound , CDK2 inhibition is an appealing target for cancer therapy. Pyrazolo[3,4-d]pyrimidine derivatives have been investigated as potential CDK2 inhibitors . While this specific compound’s CDK2 inhibitory activity remains unexplored, it could be an interesting avenue for future research.
properties
IUPAC Name |
3,4-dimethyl-N,2-diphenylpyrrolo[1,2-a]benzimidazole-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O/c1-17-22(18-11-5-3-6-12-18)23(24(29)26-19-13-7-4-8-14-19)28-21-16-10-9-15-20(21)27(2)25(17)28/h3-16H,1-2H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAXHJMKSHNRPDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2N(C3=CC=CC=C3N2C(=C1C4=CC=CC=C4)C(=O)NC5=CC=CC=C5)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dimethyl-N,2-diphenylpyrrolo[1,2-a]benzimidazole-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[[[4-(4-Bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione](/img/structure/B2484463.png)
![3-(3-Bromophenyl)-5-(3-methylpiperidin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline](/img/structure/B2484464.png)
![3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,3-diazaspiro[4.5]decane-2,4-dione](/img/structure/B2484469.png)
![8-[4-(2-Hydroxyethyl)piperazin-1-yl]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione](/img/structure/B2484475.png)
![3-[(4-methoxyphenyl)methylidene]-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid](/img/structure/B2484477.png)
![2-[3-(2,6-Dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinyl]acetic acid](/img/structure/B2484479.png)
